Cas no 99043-04-6 (Mycophenolic Acid Acyl-b-D-glucuronide)

Mycophenolic Acid Acyl-β-D-glucuronide (MPAG) is a major metabolite of mycophenolic acid (MPA), formed via hepatic glucuronidation. It serves as a critical biomarker in therapeutic drug monitoring for immunosuppressive regimens, particularly in transplant patients receiving MPA-based therapies. MPAG exhibits negligible pharmacological activity compared to MPA, but its quantification is essential for assessing drug exposure and metabolic clearance. The compound’s stability and detectability in biological matrices make it valuable for pharmacokinetic studies. Analytical methods, such as HPLC or LC-MS/MS, reliably measure MPAG concentrations to optimize dosing and minimize toxicity risks. Its role in elucidating MPA’s metabolic pathways underscores its importance in clinical and research settings.

Mycophenolic Acid Acyl-b-D-glucuronide structure

99043-04-6 structure

Product Name:Mycophenolic Acid Acyl-b-D-glucuronide

CAS No:99043-04-6

MF:C₂₃H₂₈O₁₂

MW:496.461228370667

CID:1002715

Update Time:2025-08-03

Mycophenolic Acid Acyl-b-D-glucuronide Chemical and Physical Properties

Names and Identifiers

- Mycophenolic Acid Acyl-b-D-glucuronide
- Mycophenolic Acid Ac
- MYCOPHENOLIC ACID ACYL-ß-D-GLUCURONIDE
- Mycophenolic Acid Acyl-β-D-glucuronide
- mycophenolic acid acyl glucuronide
- mycophenolic acid O-acyl-glucuronide
- AcMPAG
- B96732OXNA
- mycophenolic acid acyl-glucuronide
- (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[(E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoyl]oxyoxane-2-carboxylic acid
- mycophenolic acid-O-acyl-beta-D-glucopyranuronoside
- Mycophenolic Acid Acyl-beta-D-glucuronide
- 1-O-[(4E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydro-2-benzo
- Inchi： 1S/C23H28O12/c1-9(4-6-11-15(25)14-12(8-33-22(14)31)10(2)19(11)32-3)5-7-13(24)34-23-18(28)16(26)17(27)20(35-23)21(29)30/h4,16-18,20,23,25-28H,5-8H2,1-3H3,(H,29,30)/b9-4+/t16-,17-,18+,20-,23+/m0/s1
- InChI Key： QBMSTEZXAMABFF-UEARNRKISA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC(CC/C(/C)=C/CC1=C(C2C(=O)OCC=2C(C)=C1OC)O)=O

Computed Properties

Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 35
Rotatable Bond Count: 9
Complexity: 827
XLogP3: 1.6
Topological Polar Surface Area: 189

Experimental Properties

Density: 1.525
Melting Point: 94-96°C
Boiling Point: 804.952°C at 760 mmHg
Flash Point: 275.037°C
Refractive Index: 1.631

Mycophenolic Acid Acyl-b-D-glucuronide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M831525-1mg	Mycophenolic Acid Acyl-b-D-glucuronide	99043-04-6		1mg	$ 236.00	2023-09-06
TRC	M831525-5mg	Mycophenolic Acid Acyl-b-D-glucuronide	99043-04-6		5mg	$ 1039.00	2023-09-06
TRC	M831525-10mg	Mycophenolic Acid Acyl-b-D-glucuronide	99043-04-6		10mg	$ 1816.00	2023-09-06
Apollo Scientific	BICL4132-1mg	Mycophenolic acid acyl-βeta-D-glucuronide	99043-04-6	90% min	1mg	£270.00	2025-02-21
Apollo Scientific	BICL4132-2mg	Mycophenolic acid acyl-βeta-D-glucuronide	99043-04-6	90% min	2mg	£500.00	2025-02-21
Apollo Scientific	BICL4132-5mg	Mycophenolic acid acyl-βeta-D-glucuronide	99043-04-6	90% min	5mg	£1058.00	2025-02-21
Biosynth	MM09680-1 mg	Mycophenolic acid acyl-b-D-glucuronide	99043-04-6		1mg	$275.00	2023-01-03
Biosynth	MM09680-2 mg	Mycophenolic acid acyl-b-D-glucuronide	99043-04-6		2mg	$495.00	2023-01-03
Biosynth	MM09680-5 mg	Mycophenolic acid acyl-b-D-glucuronide	99043-04-6		5mg	$1,100.00	2023-01-03
Biosynth	MM09680-10 mg	Mycophenolic acid acyl-b-D-glucuronide	99043-04-6		10mg	$1,980.00	2023-01-03

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Additional information on Mycophenolic Acid Acyl-b-D-glucuronide

Comprehensive Analysis of Mycophenolic Acid Acyl-β-D-glucuronide (CAS No. 99043-04-6): Pharmacokinetics, Applications, and Research Insights

Mycophenolic Acid Acyl-β-D-glucuronide (MPAG), with CAS No. 99043-04-6, is a critical metabolite of mycophenolic acid (MPA), the active immunosuppressive agent derived from mycophenolate mofetil (MMF). As a glucuronide conjugate, MPAG plays a pivotal role in the pharmacokinetics and therapeutic monitoring of MPA, particularly in transplant medicine. This article delves into its molecular properties, clinical relevance, and emerging research trends, addressing frequently searched queries such as "MPAG half-life," "drug-drug interactions with MPAG," and "MPAG toxicity in renal impairment."

The acyl-glucuronide structure of MPAG (C₂₃H₂₈O₁₂) results from phase II metabolism, where MPA undergoes glucuronidation via UDP-glucuronosyltransferase (UGT) enzymes, primarily UGT1A9. Unlike the inactive phenolic glucuronide, MPAG retains limited immunosuppressive activity but is predominantly recognized for its role in enterohepatic recirculation (EHR) of MPA. Recent studies highlight MPAG's potential as a biomarker for MPA exposure, especially in personalized dosing regimens for transplant patients—a topic gaining traction in precision medicine discussions.

Clinically, MPAG's pharmacokinetics are influenced by factors like renal function and co-administered drugs. Searches for "MPAG and probenecid interaction" or "MPAG accumulation in CKD" reflect user concerns about dose adjustments in comorbidities. Research indicates MPAG’s plasma concentration correlates with MPA’s efficacy-toxicity balance, making therapeutic drug monitoring (TDM) essential. Innovations in LC-MS/MS assays for MPAG quantification are now addressing these needs, aligning with the growing demand for high-sensitivity analytical techniques in pharmacometrics.

Beyond transplantation, MPAG is investigated for its anti-inflammatory properties in autoimmune diseases like lupus. Its interaction with multidrug resistance-associated proteins (MRPs) also sparks interest in drug transporter research, a hotspot in pharmacogenomics. Environmental scientists explore MPAG’s stability in wastewater, linking to broader pharmaceutical pollution debates—a trending topic in green chemistry forums.

In conclusion, Mycophenolic Acid Acyl-β-D-glucuronide (CAS 99043-04-6) exemplifies the intersection of drug metabolism and clinical practice. As AI-driven tools and omics technologies advance, MPAG’s role in personalized therapy and biomarker discovery will continue to evolve, answering pressing questions in modern pharmacology.